Cas no 2228527-55-5 (2-2-(morpholin-4-yl)ethylbutanedioic acid)

• Product Name: 2-2-(morpholin-4-yl)ethylbutanedioic acid
• CAS No: 2228527-55-5
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 5947057
• PubChem ID: 18446311
• Update Time: 2025-06-08

2-2-(morpholin-4-yl)ethylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(morpholin-4-yl)ethylbutanedioic acid
• EN300-1785863
• 2228527-55-5
• 2-[2-(morpholin-4-yl)ethyl]butanedioic acid

• Inchi： 1S/C10H17NO5/c12-9(13)7-8(10(14)15)1-2-11-3-5-16-6-4-11/h8H,1-7H2,(H,12,13)(H,14,15)
• InChI Key： WIOVYLWDUHDLJV-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 2-2-(morpholin-4-yl)ethylbutanedioic acid

Research Update on 2-2-(morpholin-4-yl)ethylbutanedioic acid (CAS: 2228527-55-5): Recent Advances and Applications in Chemical Biology and Medicine

2-2-(morpholin-4-yl)ethylbutanedioic acid (CAS: 2228527-55-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its morpholine and succinic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a building block for drug development, particularly in the design of kinase inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a versatile intermediate in the synthesis of PI3K/mTOR dual inhibitors. Researchers demonstrated that the morpholine ring system, when combined with the dicarboxylic acid functionality, provides optimal spatial orientation for binding to the ATP pocket of these kinases. The study reported improved pharmacokinetic properties of derivatives incorporating this scaffold, with particular emphasis on enhanced blood-brain barrier penetration compared to earlier generation inhibitors.

In the field of neurodegenerative disease research, 2-2-(morpholin-4-yl)ethylbutanedioic acid has shown promise as a modulator of glutamate receptors. A recent Nature Chemical Biology publication (2024) detailed its use in developing novel NR2B-selective NMDA receptor antagonists with reduced psychotomimetic side effects. The compound's ability to maintain water solubility while preserving lipophilic character for CNS penetration was highlighted as a key advantage in these applications.

From a chemical biology perspective, the compound has been utilized in proteolysis-targeting chimera (PROTAC) development. Its bifunctional nature allows for simultaneous binding to E3 ubiquitin ligases and target proteins, as demonstrated in a 2024 ACS Chemical Biology study focusing on targeted protein degradation in oncology. The research team reported successful degradation of several oncogenic proteins using derivatives of 2228527-55-5, with particular efficacy against traditionally "undruggable" targets.

Recent synthetic chemistry advancements have also improved access to this compound. A 2023 Organic Process Research & Development paper described a novel continuous flow synthesis method that achieves 85% yield with excellent purity (>99%), addressing previous scalability challenges. This development is particularly significant for industrial applications where large quantities of the compound are required for preclinical and clinical studies.

Looking forward, the unique properties of 2-2-(morpholin-4-yl)ethylbutanedioic acid continue to inspire innovative applications. Current research directions include its incorporation into mRNA delivery systems (as a lipid nanoparticle component) and as a linker in antibody-drug conjugates. The compound's versatility and favorable ADME profile suggest it will remain an important tool in medicinal chemistry for the foreseeable future.